methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate

• IUPAC Name: methyl 2-methyl-5-pyridin-4-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H11N3O2/c1-14-10(11(15)16-2)7-9(13-14)8-3-5-12-6-4-8/h3-7H,1-2H3
• InChI Key: FKTIGOMNHOVPMY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=NC=C2)C(=O)OC
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

Methyl 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carboxylate, also known as MPY, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MPY is a pyrazole derivative that has been synthesized and studied for its biochemical and physiological effects.

Scientific Research Applications

• Synthesis and application of trifluoromethylpyridines

  • Field : Agrochemical and pharmaceutical industries.
  • Application : Trifluoromethylpyridines (TFMP) and its derivatives are used in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names.
  • Methods : The major use of TFMP derivatives is in the protection of crops from pests.
  • Results : Several TFMP derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials.

• Crystal structure of methyl 4-methyl-2,5-di (pyridin-4-yl)-1H-pyrrole-3-carboxylate monohydrate

  • Field : Crystallography.
  • Application : The compound is a monohydrate and its crystal structure has been analyzed.
  • Methods : X-ray crystallography was used to analyze the crystal structure.
  • Results : The asymmetric unit of the title crystal structure is shown in the figure.

• Pyrrolidine in Drug Discovery

  • Field : Drug Discovery.
  • Application : The five-membered pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases.
  • Methods : The review reports bioactive molecules with target selectivity characterized by the pyrrolidine ring and its derivatives.
  • Results : The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates.

• Synthesis and application of trifluoromethylpyridines

  • Field : Agrochemical and pharmaceutical industries.
  • Application : Trifluoromethylpyridine (TFMP) and its derivatives are used in the protection of crops from pests.
  • Methods : The major use of TFMP derivatives is in the protection of crops from pests.
  • Results : Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

• Ultrasonic-Assisted Synthesis of Pyrazolo

  • Field : Organic Chemistry.
  • Application : Compound (a, b) are used as key intermediates in constructing the cross-linked deoxyoligonucleotides duplex.
  • Methods : Ultrasonic-assisted synthesis was used.
  • Results : 3,6-Dimethyl-1-phenyl-5-((1-aryl-1H-1,2,3-triazol-4-yl)-methyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones © were reported for moderate anticancer activity.

• Crystal Structure Analysis
  • Field : Crystallography.
  • Application : The compound “methyl 4-methyl-2,5-di (pyridin-4-yl)-1H-pyrrole-3-carboxylate monohydrate” has been analyzed for its crystal structure.
  • Methods : X-ray crystallography was used to analyze the crystal structure.
  • Results : The asymmetric unit of the title crystal structure is shown in the figure.